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Compound of Interest

Compound Name: Ala-Lys
CAS No.: 6366-77-4
Cat. No.: B15797571
Get Quote
. J

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents like the dipeptide Ala-Lys (Alanyl-lysine) are fundamental to
ensuring laboratory safety and environmental compliance. Due to the potential for unknown
toxicological properties of many research chemicals, a cautious and systematic approach to
waste management is essential. This guide provides detailed, step-by-step procedures for the
safe handling and disposal of Ala-Lys, aligning with general laboratory safety standards and
best practices for chemical waste.

It is imperative to note that all disposal activities must be conducted in strict accordance with
your institution's Environmental Health and Safety (EHS) guidelines and all applicable local,
state, and federal regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, a thorough hazard assessment is crucial. Based on
available safety data, Ala-Lys hydrochloride should be handled as a hazardous substance.
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Personal Protective Equipment (PPE): The following PPE is mandatory when handling Ala-Lys
to prevent exposure:

Eye Protection: Chemical safety goggles or glasses are required to protect against splashes.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent
skin contact.

» Body Protection: A lab coat must be worn and kept buttoned to protect skin and clothing.

» Respiratory Protection: For handling the powder form, a type P3 (EN 143) respirator
cartridge is recommended to avoid inhalation.

All handling of solid Ala-Lys should be performed in a well-ventilated area or a chemical fume
hood to minimize the risk of inhalation.[1]

Key Safety and Handling Data

The following table summarizes essential safety information for Ala-Lys hydrochloride.
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Hazard Classification &
Handling

Details

Reference

Product Name

Ala-Lys hydrochloride

Signal Word

Danger

Hazard Statements

H302+H312+H332 (Harmful if
swallowed, in contact with skin
or if inhaled), H315 (Causes
skin irritation), H319 (Causes
serious eye irritation), H335
(May cause respiratory
irritation), H350 (May cause

cancer).

Precautionary Statements

P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P301+P312 (IF SWALLOWED:
Call a POISON
CENTER/doctor if you feel
unwell), P302+P352+P312 (IF
ON SKIN: Wash with plenty of
water. Call a POISON
CENTER/doctor if you feel
unwell), P304+P340+P312 (IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Call a POISON
CENTER/doctor if you feel
unwell), P305+P351+P338 (IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing), P308+P313
(IF exposed or concerned: Get

medical advice/attention).
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Storage Temperature -20°C

) ) Eyeshields, Gloves, type P3
Personal Protective Equipment ) )
(EN 143) respirator cartridges.

Step-by-Step Disposal Procedures

The proper disposal of Ala-Lys involves a multi-step process designed to ensure the safety of
laboratory personnel and protect the environment. The fundamental principle is to treat all
materials contaminated with Ala-Lys as hazardous chemical waste.[2][3][4]

Proper segregation at the point of generation is the critical first step.[2][5] Establish distinct
waste streams for Ala-Lys disposal:

e Solid Waste: This stream includes unused or expired solid Ala-Lys, contaminated
consumables such as pipette tips, tubes, gloves, and absorbent paper.

o Liquid Waste: This includes unused or expired Ala-Lys solutions and contaminated buffers
or solvents.

o Sharps Waste: Needles, syringes, and any other contaminated items that can puncture the
skin must be segregated into a dedicated sharps container.[2]

» Solid and Liquid Waste: Collect waste in dedicated, leak-proof, and chemically compatible
containers.[2][4] High-density polyethylene (HDPE) containers are generally suitable.
Containers must be kept tightly sealed except when waste is being added.[6]

o Labeling: All waste containers must be clearly labeled as "Hazardous Chemical Waste." The
label must include the full chemical name ("Ala-Lys" or "Alanyl-lysine"), the approximate
quantity, and any other known hazards (e.g., if dissolved in a flammable solvent).[3][5]

For liquid waste containing Ala-Lys, chemical inactivation through hydrolysis may be
recommended by your institution's EHS office before disposal.[3] This procedure must be
performed in a chemical fume hood.

General Protocol for Chemical Inactivation:
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o Preparation: Prepare a 1 M solution of either hydrochloric acid (HCI) or sodium hydroxide
(NaOH).

» Addition of Waste: Slowly and carefully add the liquid Ala-Lys waste to the inactivation
solution. A common recommendation is a 1:10 ratio of waste to inactivation solution to
ensure complete hydrolysis.[3]

o Reaction Time: Allow the mixture to react for a sufficient period as per your institution's
guidelines to ensure the peptide is fully hydrolyzed.

o Neutralization: After inactivation, the solution must be neutralized to a pH between 6.0 and
8.0. For acidic solutions, slowly add a base like sodium bicarbonate. For basic solutions, add
a weak acid. Continuously monitor the pH during this process.[3]

o Collection: Collect the neutralized waste in a clearly labeled hazardous waste container.

Never dispose of peptide waste, treated or untreated, down the drain unless explicitly permitted
by your institution's EHS office.[2]

o Storage: Store the sealed and labeled waste containers in a designated, secure hazardous
waste accumulation area, away from incompatible materials, while awaiting pickup.[3][5]

» Disposal: Arrange for the collection and disposal of the waste through your institution's EHS
department or a certified hazardous waste management service. They will ensure the waste
is disposed of in accordance with all regulations, typically via incineration.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ala-Lys and
associated waste.
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Logical workflow for the proper disposal of Ala-Lys.
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Disclaimer: This guide provides general recommendations for the disposal of Ala-Lys and
should not supersede specific institutional policies or regulatory requirements. Always consult
your institution's Safety Data Sheets (SDS) and Environmental Health and Safety (EHS)
guidelines for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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